![molecular formula C23H24N4O7 B2429861 4-((1H-benzo[d]imidazol-1-yl)methyl)-N-(benzo[d][1,3]dioxol-5-yl)piperidine-1-carboxamide oxalate CAS No. 1351595-47-5](/img/structure/B2429861.png)
4-((1H-benzo[d]imidazol-1-yl)methyl)-N-(benzo[d][1,3]dioxol-5-yl)piperidine-1-carboxamide oxalate
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Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It is a white or colorless solid that is highly soluble in water and other polar solvents . Imidazole has become an important synthon in the development of new drugs .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . There are different synthetic routes for imidazole and their derived products .
Molecular Structure Analysis
Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .
Chemical Reactions Analysis
Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc .
Physical and Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .
Scientific Research Applications
Crystal and Molecular Structures
- The crystal and molecular structures of related benzimidazole derivatives have been studied, providing insights into their potential applications in various fields, including pharmaceuticals and material sciences (Richter et al., 2023).
Pharmacokinetics and Metabolism
- Studies on analogous compounds have explored their pharmacokinetic properties and metabolic pathways, which are crucial for understanding the behavior of these compounds in biological systems (Teffera et al., 2013).
Quantum Chemical Analysis
- Quantum chemical studies on benzimidazole derivatives provide important insights into their electronic properties and interactions, which are essential for the development of new materials and drugs (Yadav et al., 2016).
Synthesis and Characterization
- Research has been conducted on the synthesis and characterization of related compounds, contributing to the development of novel synthetic methods and the understanding of their structural properties (Shevchuk et al., 2012).
Antimicrobial and Anticancer Properties
- Some benzimidazole derivatives have been evaluated for their antimicrobial and anticancer activities, highlighting the potential therapeutic applications of these compounds (Rashid et al., 2012).
PET Imaging in Neuroscience
- Compounds with similar structures have been synthesized and evaluated for their potential use in positron emission tomography (PET) imaging in neuroscience, demonstrating their applicability in medical diagnostics (Deau et al., 2015).
Mechanism of Action
The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .
Future Directions
Properties
IUPAC Name |
4-(benzimidazol-1-ylmethyl)-N-(1,3-benzodioxol-5-yl)piperidine-1-carboxamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3.C2H2O4/c26-21(23-16-5-6-19-20(11-16)28-14-27-19)24-9-7-15(8-10-24)12-25-13-22-17-3-1-2-4-18(17)25;3-1(4)2(5)6/h1-6,11,13,15H,7-10,12,14H2,(H,23,26);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRNKRPDTUIVILE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C=NC3=CC=CC=C32)C(=O)NC4=CC5=C(C=C4)OCO5.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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